Cas no 2310-87-4 (Phosphonic acid,P-phenyl-, monophenyl ester)
2310-87-4 structure
Product Name:Phosphonic acid,P-phenyl-, monophenyl ester
CAS No:2310-87-4
MF:C12H11O3P
MW:234.187704324722
CID:279939
PubChem ID:230483
Update Time:2025-04-19
Phosphonic acid,P-phenyl-, monophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P-phenyl-, monophenyl ester
- phenoxy(phenyl)phosphinic acid
- AC1L5JMB
- AC1Q6S6Q
- AR-1L0475
- CTK4F0884
- diphenylphosphonic acid
- HMS3093L07
- NSC25417
- phenyl hydrogen phenylphosphonate
- phenyl phenylphosphonate
- Phenylphosphinsaeure-monomethylester
- Phenylphosphinsaeure-monophenylester
- phenyl-phosphonic acid monophenyl ester
- Phenyl-phosphonsaeure-monophenylester
- SMR001548508
- 2310-87-4
- CHEMBL2132656
- NSC-25417
- DTXSID50282319
- MLS002639055
- SCHEMBL752987
-
- Inchi: 1S/C12H11O3P/c13-16(14,12-9-5-2-6-10-12)15-11-7-3-1-4-8-11/h1-10H,(H,13,14)
- InChI Key: MSVORCUEJCHPKS-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(=O)(O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 234.04463
- Monoisotopic Mass: 234.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 378.2°Cat760mmHg
- Flash Point: 182.5°C
- Refractive Index: 1.597
- PSA: 46.53
- LogP: 2.57630
Phosphonic acid,P-phenyl-, monophenyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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